Cas no 656809-86-8 (3H-Pyrazol-3-one, 5-acetyl-2,4-dihydro-2-(2,4,6-trichlorophenyl)-)
656809-86-8 structure
Product Name:3H-Pyrazol-3-one, 5-acetyl-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
CAS No:656809-86-8
MF:C11H7Cl3N2O2
MW:305.544479608536
CID:397672
PubChem ID:71375510
Update Time:2025-04-19
3H-Pyrazol-3-one, 5-acetyl-2,4-dihydro-2-(2,4,6-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 5-acetyl-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
- 5-acetyl-2-(2,4,6-trichlorophenyl)-4H-pyrazol-3-one
- 5-Acetyl-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
- DTXSID30798246
- 3-Acetyl-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one
- 656809-86-8
-
- Inchi: 1S/C11H7Cl3N2O2/c1-5(17)9-4-10(18)16(15-9)11-7(13)2-6(12)3-8(11)14/h2-3H,4H2,1H3
- InChI Key: MKQPJCWFCZBYKA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1N1C(CC(C(C)=O)=N1)=O)Cl)Cl
Computed Properties
- Exact Mass: 303.95751
- Monoisotopic Mass: 303.957311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.74
3H-Pyrazol-3-one, 5-acetyl-2,4-dihydro-2-(2,4,6-trichlorophenyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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